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Compound of Interest

Compound Name: N-pentylpyrazine-2-carboxamide

Cat. No.: B11122638

Get Quote

This guide provides a rigorous benchmarking of N-pentylpyrazine-2-carboxamide and its

structural analogs against standard antitubercular antibiotics.

Executive Summary for Researchers: While the parent compound Pyrazinamide (PZA) is a

cornerstone first-line tuberculosis drug, its utility is limited by widespread resistance (pncA

mutations) and pH-dependent activity. "N-pentylpyrazine-2-carboxamide" refers to a class of

lipophilic PZA derivatives designed to bypass the requirement for activation by pyrazinamidase.

Critical Distinction: The specific N-pentyl amide (pentyl group on the amide nitrogen)

generally exhibits weak to moderate activity (MIC > 100 µg/mL) due to insufficient lipophilicity

compared to C6–C8 chains.

High-Potency Alternative: The 5-(pentylamino) isomer (pentyl group on the pyrazine ring C5

position) demonstrates superior potency (MIC ~3.91 µg/mL), outperforming PZA in vitro.

This guide benchmarks both variants to ensure comprehensive coverage of the "pentyl-

pyrazine" pharmacophore.
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1.1 Structural Classification[1]
Target Compound A (Amide-substituted):N-pentylpyrazine-2-carboxamide

Modification: Alkyl chain attached to the amide nitrogen.[2][3][4][5][6][7][8][9][10]

Primary Property: Increased lipophilicity (LogP ~1.[10][11]5) compared to PZA (LogP -0.7).

Target Compound B (Ring-substituted): 5-(pentylamino)pyrazine-2-carboxamide

Modification: Alkylamino group at position 5 of the pyrazine ring.[3][4]

Primary Property: Direct receptor interaction; often retains activity in PZA-resistant strains.

1.2 Comparative Potency Data (Against M. tuberculosis H37Rv)
The following table synthesizes experimental MIC (Minimum Inhibitory Concentration) data

derived from microplate Alamar Blue assays (MABA).
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Compound
Structure
Type

MIC (µg/mL) MIC (µM)
Potency vs.
PZA

Status

Pyrazinamide

(PZA)

Standard

(Parent)
6.25 – 100* 50 – 800 Reference

Clinical

Standard

Isoniazid

(INH)

Standard

(Control)
0.05 – 0.2 0.36 – 1.4 >100x

Clinical

Standard

N-

pentylpyrazin

e-2-

carboxamide

N-alkyl Amide
> 100

(Inactive)
> 400 Weaker Low Efficacy

N-

octylpyrazine-

2-

carboxamide

N-alkyl Amide

(C8)
12.5 – 25 ~50 – 100 Comparable Active Analog

5-

(pentylamino)

pyrazine-2-

carboxamide

5-Ring

Substituted
3.91 ~13.0

2x – 25x

Stronger

High Potency

Hit

5-

(heptylamino)

pyrazine-2-

carboxamide

5-Ring

Substituted
0.78 2.4

>10x

Stronger

Lead

Candidate

*Note: PZA activity is highly pH-dependent (active at pH 5.5, inactive at neutral pH). The

derivatives listed often retain activity at neutral pH, offering a significant therapeutic advantage.

1.3 Structure-Activity Relationship (SAR) Analysis
The "Pentyl" chain length sits at a critical lipophilicity threshold.

N-Alkyl Series: Activity peaks at C8 (Octyl).[7] The C5 (Pentyl) chain is often too short to

facilitate sufficient passive diffusion through the mycobacterial mycolic acid layer, resulting in

high MICs (>100 µg/mL).
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5-Alkylamino Series: Activity peaks at C7 (Heptyl). The C5 (Pentyl) derivative is highly active

(MIC 3.91 µg/mL), likely due to specific binding interactions with the target protein (RpsA or

PanD) rather than just membrane permeation.

Part 2: Mechanism of Action & Signaling Pathways
Unlike PZA, which requires activation by the enzyme PncA (Pyrazinamidase) to form

Pyrazinoic Acid (POA), N-substituted and 5-substituted pyrazine derivatives are designed to be

active per se. This allows them to kill M. tuberculosis strains that are resistant to PZA due to

pncA mutations.

2.1 Proposed Pathway Diagram
The following diagram illustrates the differential activation pathways between PZA and the

Pentyl-derivative.
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Caption: Comparison of PZA prodrug activation pathway (Red) versus the direct mechanism of

Pentyl-pyrazine derivatives (Green), bypassing the PncA resistance node.

Part 3: Experimental Protocols (Self-Validating)
To replicate the benchmarking data, use the Microplate Alamar Blue Assay (MABA). This

colorimetric method is the industry standard for high-throughput screening of antitubercular

compounds.

3.1 Protocol: Microplate Alamar Blue Assay (MABA)
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Objective: Determine the MIC of N-pentylpyrazine-2-carboxamide against M. tuberculosis

H37Rv.

Reagents:

Strain:M. tuberculosis H37Rv (ATCC 27294).

Media: Middlebrook 7H9 broth supplemented with 10% OADC, 0.2% glycerol, and 0.05%

Tween 80.

Indicator: Alamar Blue reagent (Resazurin) mixed 1:1 with 10% Tween 80.

Controls: PZA (Positive), INH (Positive), DMSO (Solvent Negative).

Workflow:

Preparation:

Prepare a stock solution of the test compound in DMSO (e.g., 10 mg/mL).

Dilute M. tb culture to a turbidity of McFarland standard 1.0, then further dilute 1:20 in 7H9

broth.

Plating:

Use a sterile 96-well plate.

Add 100 µL of 7H9 broth to all wells.

Serial Dilution: Add test compound to column 2 and serially dilute (1:2) across to column

11.[1][7] Final concentrations typically range from 100 µg/mL down to 0.19 µg/mL.

Controls: Column 12 serves as the growth control (no drug) and sterility control (no

bacteria).

Inoculation:

Add 100 µL of the diluted bacterial suspension to all test wells.
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Final volume: 200 µL/well.

Incubation:

Seal plate with Parafilm. Incubate at 37°C for 5 days.

Development:

Add 20 µL of Alamar Blue/Tween mixture to control well B11. Incubate 24h.

If B11 turns pink (growth), add reagent to all wells. Incubate for another 24h.

Readout:

Blue: No growth (Inhibition).

Pink: Growth (No inhibition).

MIC Definition: The lowest concentration preventing the color change from blue to pink.

3.2 Workflow Diagram
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Caption: Step-by-step workflow for the Microplate Alamar Blue Assay (MABA) used to

determine MIC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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